Cas no 2137581-77-0 (5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid)

• Product Name: 5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid
• CAS No: 2137581-77-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5973841
• PubChem ID: 165478010
• Update Time: 2025-10-24

5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid
• 2137581-77-0
• EN300-1067273
• 5-[2-(oxan-2-yl)pyrrolidin-1-yl]-5-oxopentanoic acid

• Inchi： 1S/C14H23NO4/c16-13(7-3-8-14(17)18)15-9-4-5-11(15)12-6-1-2-10-19-12/h11-12H,1-10H2,(H,17,18)
• InChI Key： NQLQKGBJPLFRPN-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1CCCN1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid

5-2-(Oxan-2-Yl)Pyrrolidin-1-Yl-5-Oxopentanoic Acid: A Comprehensive Overview

The compound 5-2-(oxan-2-yl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No: 2137581770) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, often referred to as 5-Oxopentanoic acid derivative, has garnered attention due to its unique structural properties and promising biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in depth.

Structural Insights and Synthesis: The molecule features a pyrrolidine ring substituted with an oxane (tetrahydropyran) group at the 2-position and a carboxylic acid group at the 5-position. This structure suggests potential for hydrogen bonding and stereochemical interactions, making it an interesting candidate for drug design. Researchers have developed efficient synthetic routes, including multi-component reactions and enzymatic catalysis, to produce this compound in high yields.

Biological Activity and Applications: Studies have shown that 5-Oxopentanoic acid derivative exhibits potent anti-inflammatory and antioxidant properties, making it a valuable compound in pharmaceutical research. Recent experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight its potential as a lead compound for developing novel anti-inflammatory drugs.

Material Science Applications: Beyond its biological applications, this compound has shown promise in material science. Its ability to form stable amide bonds makes it a candidate for synthesizing advanced polymers and biomaterials. Researchers are exploring its use in creating biodegradable polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies indicate that 5-Oxopentanoic acid derivative is biodegradable under aerobic conditions, reducing concerns about long-term environmental persistence. However, further research is needed to assess its toxicity profile and ecological effects comprehensively.

Future Directions: The ongoing research on this compound is expected to unlock new possibilities across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are likely to drive innovation in drug development, polymer synthesis, and sustainable chemistry practices.